Cas no 864917-52-2 (N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-52-2
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 6085718
• PubChem ID: 16806808
• Update Time: 2025-07-15

N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• N-(3,4-dimethoxyphenethyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• 864917-52-2
• F0698-0153
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• AKOS024597685
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide

• Inchi： 1S/C21H23N3O3S2/c1-14-4-7-16(8-5-14)20-23-21(29-24-20)28-13-19(25)22-11-10-15-6-9-17(26-2)18(12-15)27-3/h4-9,12H,10-11,13H2,1-3H3,(H,22,25)
• InChI Key： SYQMNAHWKXUKOC-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Computed Properties

• Exact Mass: 429.11808395g/mol
• Monoisotopic Mass: 429.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.84±0.46(Predicted)

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Comprehensive Overview of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-52-2)

N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-52-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. Its molecular structure combines a dimethoxyphenyl moiety with a thiadiazole ring, linked via an acetamide bridge, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has surged, driven by the need for innovative therapeutic agents. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, which could pave the way for new treatments in areas such as neurodegenerative diseases and metabolic disorders. The compound's CAS No. 864917-52-2 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide involves multi-step organic reactions, including the formation of the 1,2,4-thiadiazole core and subsequent functionalization with the dimethoxyphenyl group. This process highlights the compound's complexity and the precision required in its production. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its purity and structural integrity, ensuring its suitability for research applications.

One of the key reasons for the compound's popularity is its potential as a bioactive scaffold. The thiadiazole ring is a common motif in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. By incorporating the dimethoxyphenyl group, researchers aim to enhance its pharmacokinetic profile, such as improving solubility or bioavailability. This strategy aligns with current trends in drug design, where hybrid molecules are engineered to target multiple pathways simultaneously.

From an industrial perspective, CAS No. 864917-52-2 is often discussed in the context of high-value intermediates for pharmaceutical synthesis. Its unique structure makes it a candidate for further derivatization, enabling the exploration of structure-activity relationships (SAR). Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of academic and commercial laboratories.

Environmental and safety considerations are also critical when working with N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP), are recommended. This aligns with broader industry trends emphasizing sustainable chemistry and green synthesis methods.

In summary, N-2-(3,4-dimethoxyphenyl)ethyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-52-2) represents a fascinating area of research at the intersection of organic chemistry and drug discovery. Its structural complexity, combined with its potential biological activities, makes it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for next-generation therapeutics.